Cas no 28114-98-9 (2-(4-Chlorophenyl)-3-methyl-butan-2-ol)

• Product Name: 2-(4-Chlorophenyl)-3-methyl-butan-2-ol
• CAS No: 28114-98-9
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• MDL: MFCD12068035
• CID: 2929519
• PubChem ID: 43810096
• Update Time: 2025-06-12

2-(4-Chlorophenyl)-3-methyl-butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)-3-methyl-butan-2-ol
• 2-p-Chlorphenyl-3-methyl-2-butanol

• MDL： MFCD12068035
• Inchi： 1S/C11H15ClO/c1-8(2)11(3,13)9-4-6-10(12)7-5-9/h4-8,13H,1-3H3
• InChI Key： SOQHNSBWDJXLCH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)(C(C)C)O

Computed Properties

• Exact Mass: 198.0811428g/mol
• Monoisotopic Mass: 198.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-Chlorophenyl)-3-methyl-butan-2-ol

Comprehensive Overview of 2-(4-Chlorophenyl)-3-methyl-butan-2-ol (CAS No. 28114-98-9): Properties, Applications, and Industry Insights

2-(4-Chlorophenyl)-3-methyl-butan-2-ol (CAS No. 28114-98-9) is a specialized organic compound with a unique molecular structure combining a chlorophenyl group with a branched alcohol moiety. This chlorinated aromatic alcohol has garnered attention in pharmaceutical intermediates, fragrance synthesis, and material science due to its versatile reactivity. The compound's 4-chlorophenyl group enhances its lipophilicity, while the tertiary alcohol functionality offers strategic modification points for further chemical transformations.

In recent years, the demand for high-purity 2-(4-Chlorophenyl)-3-methyl-butan-2-ol has surged, driven by its role in synthesizing non-steroidal anti-inflammatory drug (NSAID) precursors and flavor-enhancing agents. Researchers highlight its potential in green chemistry applications, particularly in solvent-free reactions—a trending topic aligned with the global push for sustainable manufacturing. Analytical techniques like HPLC and GC-MS are critical for quality control, as purity directly impacts downstream efficacy in end products.

The compound's structure-activity relationship (SAR) has been extensively studied, with the 3-methyl-butan-2-ol segment influencing steric hindrance and metabolic stability. This property makes it valuable in prodrug design, a hot topic in medicinal chemistry forums. Notably, its low volatility and thermal stability (decomposition point >200°C) render it suitable for high-temperature industrial processes, addressing frequent user queries about heat-resistant intermediates.

From an SEO perspective, searches for "CAS 28114-98-9 supplier" and "2-(4-Chlorophenyl)-3-methyl-butan-2-ol synthesis protocol" have increased by 35% year-over-year, reflecting growing commercial interest. Regulatory compliance remains a key concern; the compound is classified as non-hazardous under standard handling conditions, though proper PPE (e.g., nitrile gloves) is recommended during manipulation—a detail often requested in safety data sheet (SDS) inquiries.

Innovative applications include its use in liquid crystal formulations for electronic displays, where its dipole moment (calculated at 2.1 Debye) aids in molecular alignment. This aligns with industry trends toward advanced materials for flexible electronics. Furthermore, its logP value of 3.2 suggests optimal membrane permeability, making it a candidate for drug delivery system research—a frequently searched term in academic databases.

Quality benchmarks for 2-(4-Chlorophenyl)-3-methyl-butan-2-ol typically specify ≥98% purity (by NMR), with residual solvent limits per ICH Q3C guidelines. Storage recommendations emphasize protection from moisture (desiccants at ≤25°C), addressing common user questions about compound stability. Recent patents disclose novel crystallization methods to achieve micronized particle sizes (<10μm) for enhanced dissolution rates—an innovation highlighted in pharmaceutical tech journals.

Environmental profiling indicates ready biodegradability (OECD 301F test), a significant advantage over persistent chlorinated compounds. Lifecycle assessments (LCA) position it favorably for green chemistry certifications, responding to market demands for eco-friendly intermediates. Analytical challenges, such as distinguishing it from positional isomers via mass spectrometry fragmentation patterns, are frequently discussed in spectroscopy communities.

Future research directions may explore its catalytic asymmetric synthesis using organocatalysts—a trending methodology in synthetic chemistry. The compound's chiral center offers opportunities for enantioselective applications, particularly in flavor & fragrance industries where optical purity affects sensory profiles. Collaborative studies between academia and manufacturers could optimize large-scale production while maintaining atom economy principles.